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Compound of Interest

Compound Name:
1-(3-Bromopropyl)piperidine

hydrobromide

Cat. No.: B1342162 Get Quote

An In-depth Technical Guide to the Safe Handling, and Storage of 1-(3-
Bromopropyl)piperidine hydrobromide

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety, handling, and storage guidelines for 1-(3-
Bromopropyl)piperidine hydrobromide (CAS RN: 58689-34-2). The information is intended

for professionals in research and drug development who may handle this compound.

Chemical and Physical Properties
1-(3-Bromopropyl)piperidine hydrobromide is a solid, appearing as a white to light yellow

powder or crystal.[1] Key physical and chemical properties are summarized in the table below.
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Property Value Reference

Molecular Formula C₈H₁₆BrN·HBr

Molecular Weight 287.04 g/mol

Appearance
White to Light yellow powder to

crystal
[1]

Melting Point 203.0 to 207.0 °C

Purity >98.0% [1]

Storage Temperature

Room Temperature

(Recommended in a cool and

dark place, <15°C) or 2-8°C

[2]

Solubility No data available [3]

Hazard Identification and Classification
This compound is classified as hazardous. The primary routes of exposure are inhalation,

ingestion, and skin or eye contact. The GHS classifications are summarized below.

Hazard Class Category Hazard Statement

Skin Irritation 2 H315: Causes skin irritation

Serious Eye Irritation 2A
H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure)
3 (Respiratory tract irritation)

H335: May cause respiratory

irritation

Acute Toxicity (Oral) 4
H303: May be harmful if

swallowed

Signal Word: Warning[4]

Safe Handling Protocols
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Due to its hazardous nature, strict adherence to safety protocols is mandatory when handling

1-(3-Bromopropyl)piperidine hydrobromide. The following sections detail the necessary

personal protective equipment (PPE) and a general experimental protocol for handling this

powdered substance.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against accidental exposure.

PPE Type Specification Rationale

Gloves

Chemical-resistant gloves

(e.g., nitrile), double-gloving

recommended.

To prevent skin contact and

irritation.[5]

Eye Protection
Chemical safety goggles or a

full-face shield.

To protect eyes from dust

particles and splashes.[6][7]

Lab Coat

A disposable gown made of

polyethylene-coated

polypropylene or a similar

laminate material.

To protect skin and clothing

from contamination.[7]

Respiratory Protection

Use in a certified chemical

fume hood or a well-ventilated

area. If not possible, a NIOSH-

approved respirator is

necessary.

To prevent inhalation of the

powder, which can cause

respiratory irritation.[6][8]

Experimental Protocol: Weighing and Preparing a
Solution
This protocol outlines the steps for safely weighing the powdered compound and preparing a

solution in a laboratory setting. This procedure is adapted from best practices for handling

hazardous powders and alkylating agents.[5][8][9]

Preparation of the Work Area:
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All handling of the solid compound must be conducted in a certified chemical fume hood.

[5][8]

Cover the work surface with an absorbent, disposable liner.

Ensure a chemical spill kit and appropriate waste containers are readily accessible.

Weighing the Compound:

Place a calibrated analytical balance inside the fume hood if possible. If not, use an

enclosure with localized exhaust.

Tare a pre-labeled, clean, and dry container.

Carefully transfer the desired amount of 1-(3-Bromopropyl)piperidine hydrobromide to

the container using a clean spatula. Avoid generating dust.

Securely cap the container immediately after weighing.

Record the weight.

Preparing a Solution:

In the fume hood, uncap the container with the weighed compound.

Slowly add the desired solvent to the container, aiming the solvent stream down the inner

wall to minimize dust generation.

Gently swirl or stir the mixture until the solid is fully dissolved.

Cap the final solution container securely.

Decontamination and Waste Disposal:

Wipe down the spatula, work surface, and any other contaminated equipment with a

suitable decontaminating solution (e.g., 70% ethanol), followed by soap and water.

Dispose of all contaminated disposables (gloves, liner, wipes) in a clearly labeled

hazardous waste container in accordance with institutional and local regulations.
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Storage and Incompatibility
Proper storage is crucial to maintain the integrity of the compound and ensure safety.

Storage Conditions: Store in a tightly sealed container in a cool, dry, and well-ventilated area.

[4] Some suppliers recommend storage at room temperature (in a cool, dark place, <15°C)

or refrigerated at 2-8°C.[2] It should be stored under an inert gas as it may be air and

moisture sensitive.

Incompatibilities: Avoid contact with strong oxidizing agents.

First Aid Measures
In case of accidental exposure, immediate action is necessary.

Exposure Route First Aid Procedure

Skin Contact

Immediately wash the affected area with plenty

of soap and water for at least 15 minutes.[4]

Remove contaminated clothing. Seek medical

attention if irritation persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[6] Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.

Inhalation

Move the person to fresh air.[4] If not breathing,

give artificial respiration. If breathing is difficult,

give oxygen. Seek medical attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.

Toxicological Information
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While specific LD50 or LC50 data for 1-(3-Bromopropyl)piperidine hydrobromide is not

readily available in the searched literature, its classification suggests moderate acute toxicity if

swallowed and potential for significant irritation. As a brominated alkylating agent, it should be

handled with the same precautions as other compounds in this class, which are often cytotoxic.

Visualized Workflows and Pathways
Safe Handling Workflow
The following diagram illustrates a logical workflow for the safe handling of 1-(3-
Bromopropyl)piperidine hydrobromide in a research setting.
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Safe Handling Workflow for 1-(3-Bromopropyl)piperidine hydrobromide

Preparation

Handling

Cleanup & Disposal

Assess Risks & Review SDS

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Prepare Fume Hood & Work Area

Weigh Compound in Fume Hood

Prepare Solution

Cap and Label Container

Decontaminate Work Area & Equipment

Dispose of Waste in Labeled Bins

Remove PPE and Wash Hands

Click to download full resolution via product page

Caption: Safe handling workflow from preparation to disposal.
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General Alkylating Agent Mechanism of Action
As a bromopropyl derivative, this compound is expected to act as an alkylating agent. The

diagram below illustrates the general mechanism by which such agents exert their cytotoxic

effects, which is relevant to understanding its potential toxicity.

General Mechanism of Action for Alkylating Agents

Alkylating Agent
(e.g., 1-(3-Bromopropyl)piperidine)

Formation of Electrophilic Species

Nucleophilic Attack by DNA Bases
(e.g., Guanine N7)

DNA Alkylation

DNA Damage
(Cross-linking, Strand Breaks)

Inhibition of DNA Replication & Transcription

Apoptosis (Cell Death)

Click to download full resolution via product page

Caption: General mechanism of DNA alkylation leading to cell death.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 1-(3-Bromopropyl)piperidine Hydrobromide | 58689-34-2 | Tokyo Chemical Industry Co.,
Ltd.(APAC) [tcichemicals.com]

2. Piperidine, 1-(3-bromopropyl)-, hydrobromide | 58689-34-2 [amp.chemicalbook.com]

3. Piperidine, 1-(3-bromopropyl)-, hydrobromide - Safety Data Sheet [chemicalbook.com]

4. compo-expert.com [compo-expert.com]

5. unthealth.edu [unthealth.edu]

6. Handling Hazardous Materials: 10 Basic Safety Rules | CHEMTREC® [chemtrec.com]

7. aaha.org [aaha.org]

8. safety.duke.edu [safety.duke.edu]

9. ehs.wisc.edu [ehs.wisc.edu]

To cite this document: BenchChem. [Safety, handling, and storage guidelines for 1-(3-
Bromopropyl)piperidine hydrobromide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1342162#safety-handling-and-storage-guidelines-for-
1-3-bromopropyl-piperidine-hydrobromide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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